2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide

• IUPAC Name: 2-methoxy-N-methyl-5-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]benzamide
• InChI: InChI=1S/C13H15N3O5S/c1-8-6-12(15-21-8)16-22(18,19)9-4-5-11(20-3)10(7-9)13(17)14-2/h4-7H,1-3H3,(H,14,17)(H,15,16)
• InChI Key: GWPJTZWBOCSEQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC(=C(C=C2)OC)C(=O)NC
• Molecular Formula: C13H15N3O5S
• Molecular Weight: 325.34 g/mol

Description

2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide, also known as Mecamylamine, is a synthetic compound that belongs to the class of nicotinic acetylcholine receptor (nAChR) antagonists. It was first synthesized in the 1950s and has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide acts as a non-competitive antagonist of the nAChR, which means that it binds to the receptor and prevents the binding of acetylcholine or nicotine. This results in decreased activation of the nAChR and subsequent inhibition of neurotransmitter release.
Biochemical and Physiological Effects:
2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide has been shown to have a wide range of biochemical and physiological effects, including decreased heart rate, decreased blood pressure, and decreased dopamine release in the brain. Additionally, it has been found to reduce the release of stress hormones, such as cortisol, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide has several advantages for use in lab experiments, including its well-characterized mechanism of action and its ability to selectively block the nAChR. However, its use may be limited by its potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are several potential future directions for research on 2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide, including its use in combination with other drugs for smoking cessation therapy, its potential use as a treatment for other neurological disorders, and its potential use as a research tool to study the role of the nAChR in various physiological processes. Additionally, further studies are needed to determine the optimal dosing and administration of 2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide to minimize potential side effects and maximize therapeutic efficacy.

Synthesis Methods

2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide can be synthesized by the reaction of 2-methoxy-5-nitrobenzamide with methylamine, followed by reduction with sodium borohydride and sulfonation with chlorosulfonic acid. The final product is obtained after purification by recrystallization.

Scientific Research Applications

2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, nicotine addiction, Alzheimer's disease, and Parkinson's disease. It has been shown to block the effects of nicotine on the nAChR, which makes it a promising candidate for smoking cessation therapy. Additionally, 2-methoxy-N-methyl-5-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}benzamide has been found to improve cognitive function in patients with Alzheimer's disease and Parkinson's disease.